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Compound of Interest

Compound Name: Isovanillin-d3

Cat. No.: B134186 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Isovanillin-d3

Introduction
Isovanillin-d3 is the deuterated form of Isovanillin, a phenolic aldehyde and an isomer of the

well-known flavoring agent, vanillin.[1] In Isovanillin-d3, the three hydrogen atoms of the

methoxy group are replaced with deuterium, a stable, non-radioactive isotope of hydrogen. This

isotopic labeling makes it an invaluable tool for researchers, particularly in the fields of drug

metabolism and pharmacokinetics (DMPK).

The primary application of Isovanillin-d3 is as an internal standard in quantitative bioanalytical

assays using mass spectrometry (MS). The mass shift of +3 atomic mass units relative to the

unlabeled parent compound allows for clear differentiation in MS-based detection, ensuring

accurate quantification in complex biological matrices.[2][3] Deuteration can also alter the

metabolic profile of a drug by strengthening the carbon-hydrogen bond (the kinetic isotope

effect), which can slow down metabolism at the site of deuteration.[4] Isovanillin itself is a

known selective inhibitor of aldehyde oxidase, an enzyme involved in the metabolism of various

xenobiotics.[1][5]

This guide provides a comprehensive overview of the core physical characteristics of

Isovanillin-d3, detailed experimental protocols for its characterization, and graphical

representations of its biological role and analytical workflows.
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The quantitative physical and chemical data for Isovanillin-d3 are summarized in the tables

below. It is important to note that while some data are specific to the deuterated form, other

physical properties like melting point, boiling point, and solubility are reported for the unlabeled

Isovanillin. These properties are not expected to differ significantly upon deuteration of the

methoxy group.

Table 1: Core Physical and Chemical Properties

Property Value Reference

IUPAC Name
3-Hydroxy-4-(methoxy-

d3)benzaldehyde
N/A

Synonyms

3-Hydroxy-4-

methoxybenzaldehyde-d3, 5-

Formylguaiacol-d3

[4][6]

CAS Number 74495-73-1 [4]

Molecular Formula C₈H₅D₃O₃ [4]

Molecular Weight 155.17 g/mol [4]

Appearance

Translucent crystals or pale

yellow crystalline powder

(unlabeled)

[1][7]

Melting Point 113-116 °C (unlabeled) [1]

Boiling Point
179 °C @ 15 mmHg

(unlabeled)
[1]

Solubility

Soluble in DMSO, acetone,

methanol, hot water, ethanol,

ether.[8][9] Sparingly soluble in

cold water (unlabeled).

Table 2: Comparative Spectroscopic Data
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Spectroscopic Technique
Unlabeled Isovanillin
(C₈H₈O₃)

Isovanillin-d3 (C₈H₅D₃O₃)

Mass Spectrometry (EI)
Molecular Ion (M⁺) at m/z =

152.15

Expected Molecular Ion (M⁺)

at m/z = 155.17

¹H NMR

Methoxy (-OCH₃) signal

appears as a singlet (~3.9

ppm).[9]

Absence of the methoxy

proton signal.

²H NMR No significant signals.

A signal corresponding to the

deuterated methoxy group is

expected.[10]

¹³C NMR

Methoxy carbon signal

appears as a quartet (due to

¹H coupling) or singlet (if

decoupled).

Methoxy carbon signal is

expected to appear as a triplet

(due to coupling with

deuterium, J(C,D)) with a lower

intensity.

Infrared (IR) Spectroscopy

C-H stretching vibrations from

the methoxy group typically

appear around 2850-2960

cm⁻¹.

C-D stretching vibrations are

expected at a lower frequency

(approx. 2100-2200 cm⁻¹) due

to the heavier mass of

deuterium.

Experimental Protocols
The following are detailed methodologies for the analytical characterization of Isovanillin-d3,

ensuring its identity, purity, and structural integrity.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a general method for determining the chemical purity of an Isovanillin-
d3 sample.

Objective: To separate Isovanillin-d3 from any non-deuterated starting material, synthetic

intermediates, or degradation products and to quantify its purity as a percentage of the total
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detected analytes.

Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and

column oven.

Method:

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B

(e.g., 5-10%) and linearly increase to a high percentage (e.g., 95%) over 10-15 minutes to

elute all components.[11][12]

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.[11]

Detection: UV detection at 220 nm or 254 nm.[11]

Sample Preparation: Accurately weigh and dissolve the Isovanillin-d3 sample in a

suitable solvent (e.g., acetonitrile or a mixture of mobile phases) to a known concentration

(e.g., 1 mg/mL).

Procedure: Inject a solvent blank, followed by the sample solution. Integrate all peaks in

the chromatogram.

Purity Calculation: The purity is typically calculated using the area percent method: Purity

(%) = (Area of Isovanillin-d3 Peak / Total Area of All Peaks) x 100

Identity and Isotopic Enrichment Confirmation by Mass
Spectrometry (MS)
This protocol is designed to confirm the molecular weight of Isovanillin-d3 and determine the

extent of deuterium incorporation.
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Objective: To verify the presence of the deuterated compound at the expected mass-to-

charge ratio (m/z) and to assess the isotopic purity.

Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap)

coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI) and inlet

system (e.g., LC or direct infusion).[13][14]

Method:

Sample Preparation: Prepare a dilute solution of Isovanillin-d3 (e.g., 1-10 µg/mL) in a

solvent compatible with the ionization source, such as acetonitrile or methanol. Prepare a

similar solution of unlabeled Isovanillin as a reference.

Infusion: Introduce the sample into the mass spectrometer via direct infusion or through an

LC system.

Data Acquisition: Acquire full-scan mass spectra in positive or negative ion mode. The

expected [M+H]⁺ ion for Isovanillin-d3 is m/z 156.18, while the [M-H]⁻ ion is m/z 154.16.

Analysis:

Identity Confirmation: Confirm the presence of the molecular ion peak corresponding to

the mass of Isovanillin-d3.

Isotopic Enrichment: Compare the ion intensities of the deuterated species (e.g., m/z

156 for [M+H]⁺) with any residual unlabeled species (m/z 153 for [M+H]⁺) and partially

labeled species. A general procedure involves comparing the measured isotope

distribution with theoretically calculated distributions for different enrichment levels.[15]

[16]

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
This protocol confirms the chemical structure and verifies that deuteration has occurred at the

specific, intended location (the methoxy group).
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Objective: To validate the overall structure of the molecule and confirm the absence of

protons on the methoxy group.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Method:

Sample Preparation: Dissolve an adequate amount of Isovanillin-d3 (typically 5-10 mg) in

a deuterated solvent that does not have signals in the regions of interest (e.g., Chloroform-

d, Acetone-d6).

¹H NMR Acquisition:

Acquire a standard one-dimensional proton NMR spectrum.

Expected Result: The spectrum should show signals for the aromatic protons and the

aldehyde proton. Crucially, the characteristic singlet for the methoxy (-OCH₃) protons,

which appears around 3.9 ppm in unlabeled Isovanillin, should be absent or significantly

diminished.[9][17]

²H NMR Acquisition:

If available, acquire a deuterium NMR spectrum.[10][18]

Expected Result: A single peak should be observed in the region corresponding to the

methoxy group, confirming the presence and location of the deuterium atoms.[10]

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Expected Result: The spectrum will show the aromatic and carbonyl carbons. The

methoxy carbon signal will be present but may show a lower intensity and a

characteristic triplet splitting pattern due to C-D coupling, confirming deuteration at that

position.
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The following diagrams illustrate the structural, biological, and analytical aspects of Isovanillin-
d3.

Structural Relationship: Isovanillin vs. Isovanillin-d3

Isovanillin

Isovanillin-d3

Deuteration

C₈H₈O₃

MW: 152.15

Click to download full resolution via product page

Caption: Structural relationship between Isovanillin and its deuterated analog.

Aldehyde Substrate

Aldehyde Oxidase (AO)

Binds to

Oxidized Product

Metabolizes

Isovanillin / Isovanillin-d3

Inhibits

Click to download full resolution via product page

Caption: Isovanillin acts as an inhibitor of the Aldehyde Oxidase enzyme.
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Analytical Workflow for Isovanillin-d3 Quality Control

Chemical Synthesis

Purification
(e.g., Crystallization, Chromatography)

Purity Analysis (HPLC)

Identity & Isotopic Enrichment (MS)

Structural Confirmation (NMR)

QC Release

Click to download full resolution via product page

Caption: Standard quality control workflow for characterizing Isovanillin-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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